Cas no 2137762-06-0 (N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide)

• Product Name: N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide
• CAS No: 2137762-06-0
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• MDL: MFCD31601370
• CID: 5609499
• PubChem ID: 165487412
• Update Time: 2025-11-06

N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-aminopyridin-2-yl)methyl]propane-1-sulfonamide
• 2137762-06-0
• EN300-842163
• N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide

• MDL： MFCD31601370
• Inchi： 1S/C9H15N3O2S/c1-2-6-15(13,14)11-7-8-4-3-5-9(10)12-8/h3-5,11H,2,6-7H2,1H3,(H2,10,12)
• InChI Key： RBWOCJLQAKQLCY-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC1C=CC=C(N)N=1)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.5Ų

Additional information on N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide

Research Briefing on N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide (CAS: 2137762-06-0): Recent Advances and Applications

N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide (CAS: 2137762-06-0) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine and sulfonamide moieties, has shown promising potential in various therapeutic applications, including kinase inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological activities and therapeutic potential.

One of the key areas of research involving N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, making it a potential candidate for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed nanomolar affinity for certain tyrosine kinases, with promising in vitro and in vivo efficacy in preclinical models.

In addition to its kinase inhibitory properties, N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide has also been investigated for its antimicrobial activity. Sulfonamide derivatives are well-known for their antibacterial properties, and recent research has explored the potential of this compound against drug-resistant bacterial strains. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells, suggesting its potential as a novel antimicrobial agent.

The synthesis and structural modification of N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as well as the generation of analogs to explore structure-activity relationships (SAR). For example, a 2023 paper in Organic Process Research & Development described a novel catalytic method for the synthesis of this compound, achieving higher yields and purity compared to traditional methods. These advancements are critical for further preclinical and clinical development.

Despite these promising findings, challenges remain in the development of N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Ongoing research is expected to provide deeper insights into its mechanisms of action and potential clinical applications.

In conclusion, N-(6-aminopyridin-2-yl)methylpropane-1-sulfonamide (CAS: 2137762-06-0) represents a promising molecule in the field of chemical biology and medicinal chemistry. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with recent advances in its synthesis and structural optimization, underscores its relevance in current research. Future studies will be crucial in translating these findings into therapeutic applications, addressing existing challenges, and unlocking its full potential in drug discovery and development.